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Compound of Interest

Compound Name: Pentaerythritol triacrylate

Cat. No.: B1198283

For Researchers, Scientists, and Drug Development Professionals

Pentaerythritol triacrylate (PETA) is a trifunctional monomer utilized in a diverse range of
applications, including the formulation of ultraviolet (UV) and electron beam (EB) curable
coatings, inks, and adhesives. Its molecular structure, characterized by three reactive acrylate
groups, facilitates rapid polymerization, leading to the formation of highly crosslinked polymers
with notable mechanical strength and chemical resistance. This guide provides an in-depth look
at the core physicochemical properties of PETA, detailed experimental protocols for its
synthesis, and visual representations of its chemical structure and manufacturing workflow.

Core Properties and Chemical Formula

Pentaerythritol triacrylate is a viscous liquid, appearing as a thick, clear yellow fluid at room
temperature.[1] Its fundamental chemical and physical properties are summarized in the table
below, providing a quantitative overview for easy reference and comparison.
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Property Value

Molecular Formula C14H1807[1][2][3][4]
Molecular Weight 298.29 g/mol [1][3][4]
Density 1.18 g/mL at 25 °C[5][6][7]
Boiling Point >315.5°CJ8]

Melting Point 15 °C[5][8][9]

Refractive Index 1.483 (at 20°C)[5][7]1[9]
Flash Point >110 °C[9]

Water Solubility Immiscible[6][10]

CAS Number 3524-68-3[2][3][4]

Chemical Structure

The molecular architecture of pentaerythritol triacrylate consists of a central pentaerythritol
core to which three acrylate groups are attached via ester linkages. The fourth hydroxyl group
of the pentaerythritol remains unreacted. This structure is depicted in the following diagram.
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Chemical Structure of Pentaerythritol Triacrylate
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Caption: Molecular structure of pentaerythritol triacrylate.

Experimental Protocols: Synthesis of
Pentaerythritol Triacrylate

The industrial synthesis of pentaerythritol triacrylate is typically achieved through the
esterification of pentaerythritol with acrylic acid. Several methods exist, with variations in

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1198283?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198283?utm_src=pdf-body
https://www.benchchem.com/product/b1198283?utm_src=pdf-body
https://www.benchchem.com/product/b1198283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

catalysts, solvents, and reaction conditions. Below are detailed methodologies for two common
synthesis routes.

Method 1: Direct Esterification with an Acid Catalyst

This method involves the direct reaction of pentaerythritol and acrylic acid in the presence of an
acid catalyst and a polymerization inhibitor.

Materials:

e Pentaerythritol (1.0 mol)

e Acrylic acid (3.0-3.5 mol)

» p-Toluenesulfonic acid (catalyst, 1-2% by weight of reactants)

o Hydroquinone or Monomethyl ether hydroquinone (MEHQ) (polymerization inhibitor, 100-500
ppm)[7]

o Toluene (solvent and azeotropic agent)

Procedure:

o Charge a reaction kettle with pentaerythritol, acrylic acid, p-toluenesulfonic acid, the
polymerization inhibitor, and toluene.

 Stir the mixture to form a homogeneous solution.
e Heat the reactor to 70-90°C and maintain this temperature for 20-40 minutes.

o Continue heating to 80-115°C to initiate reflux, and maintain for 3-5 hours to drive the
esterification reaction to completion by removing the water of reaction azeotropically.

 After the reaction is complete, cool the mixture and wash it with a sodium carbonate solution
to neutralize the acid catalyst, followed by washing with a sodium chloride solution.

o Separate the upper organic phase and remove the toluene solvent under reduced pressure.

« Filter the final product to obtain pentaerythritol triacrylate.[11]
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Method 2: Synthesis via Pentaerythritol Trisodium Salt

This alternative route involves the preparation of a pentaerythritol salt intermediate, which then
reacts with acryloyl chloride.

Materials:

Pentaerythritol (1.0 mol)

Sodium hydroxide (3.0 mol)

Toluene (organic solvent)

Acryloyl chloride (3.0 mol)

Phenothiazine (polymerization inhibitor)

Procedure:

Dissolve pentaerythritol and sodium hydroxide in toluene in a reaction flask.

o Heat the mixture to reflux with stirring to form the trisodium salt of pentaerythritol.

e Cool the reaction mixture to room temperature and add the polymerization inhibitor.
o Slowly add a solution of acryloyl chloride in toluene to the reaction mixture.

 After the addition is complete, heat the mixture to reflux for 2-3 hours.

o Cool the mixture and wash the organic phase with water.

» Dry the organic phase and remove the solvent under reduced pressure to yield
pentaerythritol triacrylate.[12]

Synthesis Workflow

The general workflow for the industrial synthesis of pentaerythritol triacrylate via direct
esterification can be visualized as a series of sequential steps, from the initial mixing of
reactants to the final purification of the product.
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Synthesis Workflow of Pentaerythritol Triacrylate
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Caption: General workflow for the synthesis of PETA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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